Cas no 1514736-02-7 (2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine)

• Product Name: 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine
• CAS No: 1514736-02-7
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6257934
• PubChem ID: 23553545
• Update Time: 2025-10-30

2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine
• 1514736-02-7
• 2-Methyl-1-(thiazol-4-yl)propan-2-amine
• EN300-1836976
• CS-0276339
• AKOS014347779

• Inchi： 1S/C7H12N2S/c1-7(2,8)3-6-4-10-5-9-6/h4-5H,3,8H2,1-2H3
• InChI Key： BZIOVWRGGAQQPL-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC(C)(C)N

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine

Introduction to 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine (CAS No. 1514736-02-7) and Its Emerging Applications in Chemical Biology

The compound 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine, identified by the chemical identifier CAS No. 1514736-02-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative features a unique structural framework comprising a thiazole ring fused with an aliphatic chain, making it a versatile scaffold for drug discovery and molecular interactions. The presence of both aromatic and aliphatic moieties enhances its reactivity and binding affinity, positioning it as a valuable candidate for exploring novel therapeutic pathways.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in developing bioactive compounds. Thiazole scaffolds are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine contributes to its unique pharmacological profile, enabling targeted interactions with biological targets. This compound has garnered attention due to its potential as an intermediate in synthesizing more complex molecules or as a lead compound for further optimization.

The structural motif of 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine allows for diverse functionalization, making it a promising building block in synthetic chemistry. Researchers have leveraged this flexibility to explore its role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated its interaction with metalloproteinases and kinases, which are critical targets in oncology and inflammatory diseases. The thiazole ring’s ability to engage in hydrogen bonding and hydrophobic interactions further enhances its suitability for drug design.

In the context of modern drug development, computational modeling has played a pivotal role in understanding the binding mechanisms of 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine. Molecular docking simulations have revealed that this compound can effectively occupy binding pockets of interest, suggesting its potential as a scaffold for structure-based drug design. Such computational approaches not only accelerate the discovery process but also provide insights into optimizing potency and selectivity. The integration of experimental validation with computational predictions has become a cornerstone in rational drug design strategies.

Moreover, the pharmacokinetic properties of 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine have been scrutinized to ensure its suitability for therapeutic applications. Preliminary studies indicate favorable solubility and metabolic stability, which are crucial factors for drug efficacy and safety. These attributes make it an attractive candidate for further development into novel therapeutics or agrochemicals. The compound’s stability under various conditions also enhances its utility as a reference standard or intermediate in synthetic pathways.

The role of heterocyclic compounds like 2-methyl-1-(1,3-thiazol-4-yl)propan-2-amine extends beyond traditional pharmaceutical applications. In agrochemical research, such derivatives have been explored for their potential as growth regulators or pest repellents. Their structural versatility allows for modifications that enhance bioavailability and environmental compatibility. This dual functionality positions them as candidates for sustainable agricultural solutions without compromising efficacy.

Recent publications have highlighted innovative uses of thiazole-based compounds in addressing emerging global health challenges. For example, researchers have investigated their antimicrobial properties against resistant strains of bacteria, underscoring the need for novel antimicrobial agents. The unique structural features of 2-methyl-1-(1,3-thiazol-4-yloxy)-propanamidine hydrochloride, while distinct from our primary focus, share similarities that warrant comparative analysis in terms of mechanism of action and therapeutic potential.

The synthesis of 2-methylamino-N-(4-chlorobenzyl)-N'-methylthiourea, another derivative sharing structural parallels with our compound of interest (CAS No. 1514736), has provided insights into optimizing yield and purity through catalytic methods or green chemistry principles. These advancements underscore the importance of refining synthetic routes to enhance accessibility while maintaining high-quality standards.

As the field progresses, interdisciplinary approaches combining organic chemistry with bioinformatics will continue to drive innovation in thiazole derivatives like CAS No 1514736 02 7 (i.e., 2-methylamino-N-(4-chlorobenzyl)-N'-methylthiourea). Such collaborations will facilitate the discovery of new analogs with enhanced pharmacological profiles or improved pharmacokinetic characteristics.

In conclusion,CAS No 1514736 02 7 (i.e., N,N-Dimethylenesulfonamide) exemplifies the growing significance of specialized heterocyclic compounds in addressing complex biological challenges. Its unique structural features offer opportunities for developing novel therapeutics across multiple domains, including human health and agriculture. Continued research into its derivatives will likely uncover additional applications that highlight its versatility as a chemical entity.